Cas no 83408-81-5 (((2-Methoxyphenyl)amino)ethanethioic acid S-1H-benzimidazol-2-yl ester)

• Product name: ((2-Methoxyphenyl)amino)ethanethioic acid S-1H-benzimidazol-2-yl ester
• CAS No: 83408-81-5
• MF: C₁₆H₁₅N₃O₂S
• MW: 313.374202013016
• CID: 988848
• PubChem ID: 3068387

((2-Methoxyphenyl)amino)ethanethioic acid S-1H-benzimidazol-2-yl ester Chemical and Physical Properties

Names and Identifiers

• ((2-Methoxyphenyl)amino)ethanethioic acid S-1H-benzimidazol-2-yl ester
• S-(1H-benzimidazol-2-yl) 2-(2-methoxyanilino)ethanethioate
• 83408-81-5
• BRN 4541457
• DTXSID00232329
• Ethanethioic acid, ((2-methoxyphenyl)amino)-, S-1H-benzimidazol-2-yl ester
• S-1H-Benzo[d]imidazol-2-yl 2-((2-methoxyphenyl)amino)ethanethioate

• Inchi： InChI=1S/C16H15N3O2S/c1-21-14-9-5-4-8-13(14)17-10-15(20)22-16-18-11-6-2-3-7-12(11)19-16/h2-9,17H,10H2,1H3,(H,18,19)
• InChI Key： JGFCKIAZPDBSRA-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1NCC(=O)SC2=NC3=CC=CC=C3N2

Computed Properties

• Exact Mass: 313.08849790g/mol
• Monoisotopic Mass: 313.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.3Ų
• XLogP3: 3.8